molecular formula C7H8O3S2 B596180 Methyl 3-hydroxy-5-(methylthio)thiophene-2-carboxylate CAS No. 104386-67-6

Methyl 3-hydroxy-5-(methylthio)thiophene-2-carboxylate

Cat. No. B596180
CAS RN: 104386-67-6
M. Wt: 204.258
InChI Key: RCNZXUHRNBXXSF-UHFFFAOYSA-N
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Description

“Methyl 3-hydroxy-5-(methylthio)thiophene-2-carboxylate” is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom . Thiophene and its derivatives are essential heterocyclic compounds with a variety of properties and applications .


Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions such as the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses . For instance, methyl 5-aryl-3-hydroxythiophene-2-carboxylates can be prepared from the one-pot reaction of methyl 2-bromoacinnamates with methyl thioglycolate in the presence of NaOMe refluxing in dry MeOH .


Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S . The structure of thiophene-based drugs and their derivatives can be found in various resources .


Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For example, the nitration of methyl-3-hydroxythiophene-2-carboxylate furnishes two products . The assignments of these products have been confirmed by carbon-13 NMR data and by the preparation of the first examples of the thieno[3,4-b][1,4]oxazine ring system from derivatives of the 4-nitro isomer .


Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C . It is soluble in most organic solvents like alcohol and ether but insoluble in water .

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs, including Methyl 3-hydroxy-5-(methylthio)thiophene-2-carboxylate, have attracted a growing number of scientists as potential classes of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Anti-Inflammatory Properties

Thiophene derivatives exhibit anti-inflammatory properties . This makes them useful in the development of drugs to treat conditions caused by inflammation.

Antimicrobial Properties

Thiophene derivatives also exhibit antimicrobial properties . They can be used in the development of new antimicrobial agents, which are crucial in the fight against resistant strains of bacteria and other microbes.

Industrial Chemistry and Material Science

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . They can help protect metals and other materials from corrosion, extending their lifespan and reliability.

Organic Semiconductors

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . Organic semiconductors have applications in a variety of electronic devices, including organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs) .

Anticancer Properties

Thiophene derivatives exhibit anticancer properties . They can be used in the development of new anticancer drugs, offering potential new treatments for various types of cancer.

Antihypertensive Properties

Methyl-3-aminothiophene-2-carboxylate, a related compound, is used in anti-hypertensive pharmaceutical products . It’s possible that Methyl 3-hydroxy-5-(methylthio)thiophene-2-carboxylate could have similar applications.

Synthesis of Thieno[3,4-b][1,4]oxazine Ring System

The nitration of methyl-3-hydroxythiophene-2-carboxylate furnishes two products, one of which has been used in the preparation of the first examples of the thieno[3,4-b][1,4]oxazine ring system . This ring system could have potential applications in the synthesis of new chemical compounds.

Future Directions

Thiophene-based analogs have been a topic of interest for medicinal chemists due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science . The development of novel thiophene moieties with wider therapeutic activity is a promising area of research .

properties

IUPAC Name

methyl 3-hydroxy-5-methylsulfanylthiophene-2-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8O3S2/c1-10-7(9)6-4(8)3-5(11-2)12-6/h3,8H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCNZXUHRNBXXSF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C(C=C(S1)SC)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8O3S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60715885
Record name Methyl 3-hydroxy-5-(methylsulfanyl)thiophene-2-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60715885
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

204.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

104386-67-6
Record name Methyl 3-hydroxy-5-(methylsulfanyl)thiophene-2-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60715885
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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